Cas no 1805326-05-9 (Ethyl 2-(difluoromethyl)-3,6-dihydroxypyridine-4-carboxylate)

• Product Name: Ethyl 2-(difluoromethyl)-3,6-dihydroxypyridine-4-carboxylate
• CAS No: 1805326-05-9
• MF: C₉H₉F₂NO₄
• MW: 233.16886973381
• CID: 4917450
• Update Time: 2025-06-08

Ethyl 2-(difluoromethyl)-3,6-dihydroxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-3,6-dihydroxypyridine-4-carboxylate

• Inchi： 1S/C9H9F2NO4/c1-2-16-9(15)4-3-5(13)12-6(7(4)14)8(10)11/h3,8,14H,2H2,1H3,(H,12,13)
• InChI Key： XIZBLZOTNDGCIZ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C(=O)OCC)=CC(N1)=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 387
• XLogP3: 0.7
• Topological Polar Surface Area: 75.6

Additional information on Ethyl 2-(difluoromethyl)-3,6-dihydroxypyridine-4-carboxylate

Comprehensive Overview of Ethyl 2-(difluoromethyl)-3,6-dihydroxypyridine-4-carboxylate (CAS No. 1805326-05-9)

Ethyl 2-(difluoromethyl)-3,6-dihydroxypyridine-4-carboxylate (CAS No. 1805326-05-9) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's difluoromethyl and dihydroxypyridine moieties contribute to its potential as a versatile intermediate in drug discovery and material science. Researchers are increasingly exploring its applications in enzyme inhibition and bioactive molecule synthesis, aligning with the growing demand for fluorinated building blocks in modern chemistry.

The rise of green chemistry and sustainable synthesis has amplified interest in compounds like Ethyl 2-(difluoromethyl)-3,6-dihydroxypyridine-4-carboxylate. Its potential role in catalysis and biodegradable materials resonates with current industry trends. Recent studies highlight its compatibility with microwave-assisted reactions and flow chemistry techniques, addressing the need for energy-efficient synthetic routes. These attributes make it particularly relevant to researchers investigating CO2 utilization and atom economy in organic transformations.

From a structural perspective, the 3,6-dihydroxypyridine core of this compound offers intriguing hydrogen-bonding capabilities, which are critical in molecular recognition and crystal engineering. The ethyl carboxylate group provides an excellent handle for further derivatization, making it valuable for combinatorial chemistry approaches. These characteristics have led to its exploration in metal-organic frameworks (MOFs) and pharmaceutical cocrystals, areas experiencing rapid growth in materials science.

The compound's physicochemical properties have been extensively studied, with particular focus on its solubility profile and thermal stability. These parameters are crucial for its application in formulation development and process optimization. Recent computational studies utilizing density functional theory (DFT) have provided insights into its electronic structure and reactivity patterns, supporting rational design of novel derivatives.

In the context of intellectual property, Ethyl 2-(difluoromethyl)-3,6-dihydroxypyridine-4-carboxylate appears in several patents related to kinase inhibitors and antimicrobial agents. This reflects the pharmaceutical industry's ongoing search for privileged scaffolds with improved ADME properties. The compound's fluorine incorporation strategy aligns with current medicinal chemistry approaches to enhance metabolic stability and target binding affinity.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the regioselectivity of substitution patterns and molecular conformation, which are essential for understanding its structure-activity relationships. Recent advancements in microED and cryo-EM techniques may further elucidate its interactions in complex biological systems.

The commercial availability of Ethyl 2-(difluoromethyl)-3,6-dihydroxypyridine-4-carboxylate through specialized fine chemical suppliers has facilitated its adoption in various research programs. Quality control typically emphasizes HPLC purity and residual solvent analysis, meeting the stringent requirements of GMP-compliant synthesis. This accessibility supports its growing use in high-throughput screening and fragment-based drug discovery initiatives.

Looking forward, the compound's potential applications in proteolysis targeting chimeras (PROTACs) and covalent inhibitors represent exciting research directions. Its modular structure could enable the development of next-generation therapeutics addressing challenges in drug resistance and selectivity optimization. These prospects position it as a valuable tool in the evolving landscape of precision medicine and targeted therapies.